Cas no 30993-48-7 (Adenosine 5'-(tetrahydrogen triphosphate), 3'-O-methyl- (9CI))

• Product Name: Adenosine 5'-(tetrahydrogen triphosphate), 3'-O-methyl- (9CI)
• CAS No: 30993-48-7
• MF: C₁₁H₁₈N₅O₁₃P₃
• MW: 521.207604885101
• CID: 1445532
• PubChem ID: 50995271
• Update Time: 2025-04-20

Adenosine 5'-(tetrahydrogen triphosphate), 3'-O-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine 5'-(tetrahydrogen triphosphate), 3'-O-methyl-
• 3'-O-Methyladenosine 5'-triphosphate
• 3'-O-Methyl-ATP
• Adenosine, 3'-O-methyl-, 5'-(tetrahydrogen triphosphate) (8CI)
• Adenosine 5'-(tetrahydrogen triphosphate), 3'-O-methyl- (9CI)
• 3'-O-Methyladenosine 5'-triphosphoric acid
• CHEMBL326643
• 30993-48-7
• CHEMBL3142845
• BDBM50026193
• SCHEMBL1057406
• 3'-O-Methyl-ATP
• 3'-O-Methyladenosine 5'-triphosphate

• Inchi： 1S/C11H18N5O13P3/c1-25-8-5(2-26-31(21,22)29-32(23,24)28-30(18,19)20)27-11(7(8)17)16-4-15-6-9(12)13-3-14-10(6)16/h3-5,7-8,11,17H,2H2,1H3,(H,21,22)(H,23,24)(H2,12,13,14)(H2,18,19,20)/t5-,7-,8-,11-/m1/s1
• InChI Key： KBRUDTFHPCJUEC-IOSLPCCCSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OC

Computed Properties

• Exact Mass: 521.01154
• Monoisotopic Mass: 521.01139664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.2
• Topological Polar Surface Area: 268Ų

Experimental Properties

• PSA: 268.13